Cas no 1015689-41-4 (N-3-(morpholin-4-yl)propylcyclohexanamine)

• Product Name: N-3-(morpholin-4-yl)propylcyclohexanamine
• CAS No: 1015689-41-4
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 5904854
• PubChem ID: 28672835
• Update Time: 2025-08-05

N-3-(morpholin-4-yl)propylcyclohexanamine Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinepropanamine, N-cyclohexyl-
• N-3-(morpholin-4-yl)propylcyclohexanamine
• N-(3-Morpholinopropyl)cyclohexanamine
• n-[3-(morpholin-4-yl)propyl]cyclohexanamine
• CS-0229932
• 1015689-41-4
• EN300-10161158
• AKOS009004646
• SCHEMBL13045564

• Inchi： 1S/C13H26N2O/c1-2-5-13(6-3-1)14-7-4-8-15-9-11-16-12-10-15/h13-14H,1-12H2
• InChI Key： ACRBCUUGDPGLEQ-UHFFFAOYSA-N
• SMILES： N1(CCCNC2CCCCC2)CCOCC1

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 343.9±27.0 °C(Predicted)
• pka: 10.87±0.20(Predicted)

Additional information on N-3-(morpholin-4-yl)propylcyclohexanamine

Comprehensive Overview of N-3-(morpholin-4-yl)propylcyclohexanamine (CAS No. 1015689-41-4): Properties, Applications, and Research Insights

N-3-(morpholin-4-yl)propylcyclohexanamine (CAS No. 1015689-41-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by the presence of both a morpholine ring and a cyclohexylamine moiety, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "N-3-(morpholin-4-yl)propylcyclohexanamine synthesis," "CAS 1015689-41-4 applications," and "morpholine derivatives in drug discovery," reflecting its relevance in modern scientific endeavors.

The molecular structure of N-3-(morpholin-4-yl)propylcyclohexanamine combines a hydrophobic cyclohexyl group with a hydrophilic morpholine unit, enabling interactions with diverse biological targets. This duality has spurred investigations into its role as a building block for central nervous system (CNS) therapeutics, particularly in the design of neuromodulators and receptor ligands. Recent studies highlight its utility in optimizing drug solubility and bioavailability, addressing a critical challenge in pharmaceutical formulation. Searches for "morpholine-based drug candidates" and "improving drug permeability" align with these applications, underscoring the compound's alignment with current research trends.

From a synthetic perspective, CAS 1015689-41-4 is often employed in reductive amination and cross-coupling reactions, leveraging its secondary amine functionality. Its stability under mild conditions makes it a preferred choice for constructing heterocyclic scaffolds, a topic frequently explored in queries like "amine derivatives in medicinal chemistry." Additionally, the compound's compatibility with green chemistry principles—such as solvent-free reactions or catalytic methods—resonates with the growing demand for sustainable synthesis practices.

Beyond pharmaceuticals, N-3-(morpholin-4-yl)propylcyclohexanamine has shown promise in material science, particularly in the development of functional polymers and coatings. Its ability to modify surface properties and enhance adhesion has led to explorations in "smart materials" and "anti-corrosive formulations," topics trending in industrial research. The compound's amphiphilic nature also makes it a candidate for supramolecular chemistry applications, where self-assembly processes are crucial.

Quality control and analytical characterization of 1015689-41-4 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly referenced in searches such as "purity analysis of morpholine derivatives." Regulatory compliance, including adherence to REACH and GMP standards, further emphasizes the compound's integration into global supply chains for high-value chemicals.

In summary, N-3-(morpholin-4-yl)propylcyclohexanamine (CAS No. 1015689-41-4) represents a multifaceted compound bridging drug discovery, advanced materials, and sustainable chemistry. Its structural versatility and alignment with cutting-edge research queries—from "CNS drug design" to "green synthesis intermediates"—highlight its enduring significance in scientific innovation. Future studies may further unlock its potential in emerging fields like bioconjugation and catalysis, solidifying its role as a cornerstone in modern chemistry.